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Compound of Interest

Compound Name: (Methanol)trimethoxyboron

Cat. No.: B15176347

Essential Safety and Handling Guide for
(Methanol)trimethoxyboron

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like
(Methanol)trimethoxyboron, also known as Trimethyl borate. This guide provides immediate,
essential safety protocols and logistical information for the operational use and disposal of this
compound, reinforcing our commitment to being your trusted partner in laboratory safety and
chemical handling.

Personal Protective Equipment (PPE)

When handling (Methanol)trimethoxyboron, a comprehensive suite of personal protective
equipment is mandatory to prevent exposure and ensure personal safety. Vapors may form an
explosive mixture with air, and the compound is moisture-sensitive, reacting with water to
produce methanol and boric acid.[1]

Summary of Required Personal Protective Equipment:
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Protection Type

Required Equipment

Specifications and
Remarks

Respiratory

Gas mask or self-contained

breathing apparatus (SCBA)

Required when vapors or
aerosols are generated.[2][3]
For firefighting, a positive
pressure SCBA is necessary.

[4]115]

Hand

Impervious gloves

Neoprene or nitrile rubber

gloves are recommended.[3]

Eye

Safety glasses, chemical

goggles, or a face shield

Contact lenses should not be

worn.[3]

Skin and Body

Impervious protective clothing

Flame retardant and antistatic
protective clothing is also

advised.

Safe Handling and Operational Plan

Safe handling of (Methanol)trimethoxyboron requires a controlled environment and strict

adherence to established protocols to mitigate risks of fire, explosion, and exposure.

Procedural Steps for Handling:

o Work Area Preparation:

o Always work within a chemical fume hood.

o Ensure an eyewash station and safety shower are readily accessible.[2][3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][6]

o Ground and bond all containers and receiving equipment to prevent static discharge.[2][7]

e Handling the Compound:

o Avoid all contact with skin, eyes, and clothing.[2] Do not inhale the substance.
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o Keep away from open flames, hot surfaces, and all sources of ignition.[2] Smoking is
strictly prohibited in the handling area.[2]

o Use only non-sparking tools.[4][7]

o Keep containers tightly closed and protect from moisture.[2]

e Storage:
o Store in a cool, dry, and well-ventilated area.[2]
o Keep containers tightly closed.[2]
o Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Emergency and Disposal Plan

In the event of a spill or fire, or for routine disposal, specific procedures must be followed to
ensure safety and environmental protection.

Emergency Procedures:

e Spills:
o Evacuate the area and eliminate all ignition sources.[4]
o Ventilate the area.

o For small spills, absorb with dry earth, sand, or other non-combustible material and
transfer to a sealed container for disposal using non-sparking tools.[4][8]

o For large spills, dike the area to prevent spreading.[4]
o Fire:
o Use dry chemical, CO2, water spray, or alcohol-resistant foam to extinguish.[4]

o Firefighters must wear self-contained breathing apparatus.
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o First Aid:

o

Inhalation: Move the person to fresh air. Call a poison center or doctor if you feel unwell.[2]

[¢]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.

[2]

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[2]

o Ingestion: Immediately call a poison center or doctor.
Disposal Plan:

» (Methanol)trimethoxyboron should be disposed of as hazardous waste in accordance with
local and national regulations.[2][8]

« It can be safely burned.[1]

 Alternatively, it will hydrolyze in water to methanol and boric acid, which can then be
disposed of according to regulations.[1]

Quantitative Data

The following table summarizes key quantitative data for (Methanol)trimethoxyboron.
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Property Value

Molecular Formula C3H9BO3[1]
Molar Mass 103.91 g/mol [1]
Appearance Colorless liquid[1]
Density 0.932 g/cm?3[1]
Melting Point -34 °C[1]

Boiling Point 68 °C[1]
Solubility in Water Reacts[1]

Not established for Trimethyl borate. For
Occupational Exposure Limits Methanol (a hydrolysis product): NIOSH REL
TWA 200 ppm; OSHA Z-1 STEL 250 ppm.[2]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of
(Methanol)trimethoxyboron, from initial preparation to final disposal.
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Safe Handling Workflow for (Methanol)trimethoxyboron
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Caption: Workflow for safe handling of (Methanol)trimethoxyboron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Trimethyl borate - Sciencemadness Wiki [sciencemadness.org]

. tcichemicals.com [tcichemicals.com]

. gelest.com [gelest.com]

. TRIMETHYL BORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. Trimethy! borate | B(OCH3)3 | CID 8470 - PubChem [pubchem.ncbi.nlm.nih.gov]
. michigan.gov [michigan.gov]

. fishersci.ca [fishersci.ca]

°
(0] ~ (o)) ()] EEN w N =

. hj.gov [nj.gov]

¢ To cite this document: BenchChem. [Personal protective equipment for handling
(Methanol)trimethoxyboron]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176347#personal-protective-equipment-for-
handling-methanol-trimethoxyboron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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